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molecular formula C8H7ClO2 B1588500 2-Chloro-4-methoxybenzaldehyde CAS No. 54439-75-7

2-Chloro-4-methoxybenzaldehyde

Cat. No. B1588500
CAS RN: 54439-75-7
M. Wt: 170.59 g/mol
InChI Key: YWGKOEQZKMSICW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07087597B1

Procedure details

To a solution of 2-chloro-4-methoxybenzaldehyde (1.55 g, 9 mmol) in methanol (20 mL) was added under ice-cooling sodium borohydride (378 mg, 10 mmol) and the mixture was stirred at room temperature for 30 min. The solvent was evaporated under reduced pressure and the obtained residue was dissolved in ethyl acetate. The organic layer was washed with saturated brine and dried over anhydrous sodium sulfate. The solvent was evaporated under reduced pressure to give an almost pure title compound (1.5 g, 97%).
Name
2-chloro-4-methoxybenzaldehyde
Quantity
1.55 g
Type
reactant
Reaction Step One
Name
methanol
Quantity
20 mL
Type
solvent
Reaction Step One
Name
sodium borohydride
Quantity
378 mg
Type
reactant
Reaction Step Two
Name
title compound
Yield
97%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:9]=[C:8]([O:10][CH3:11])[CH:7]=[CH:6][C:3]=1[CH:4]=[O:5].[BH4-].[Na+]>CO>[Cl:1][C:2]1[CH:9]=[C:8]([O:10][CH3:11])[CH:7]=[CH:6][C:3]=1[CH2:4][OH:5] |f:1.2|

Inputs

Step One
Name
2-chloro-4-methoxybenzaldehyde
Quantity
1.55 g
Type
reactant
Smiles
ClC1=C(C=O)C=CC(=C1)OC
Name
methanol
Quantity
20 mL
Type
solvent
Smiles
CO
Step Two
Name
sodium borohydride
Quantity
378 mg
Type
reactant
Smiles
[BH4-].[Na+]

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture was stirred at room temperature for 30 min
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The solvent was evaporated under reduced pressure
DISSOLUTION
Type
DISSOLUTION
Details
the obtained residue was dissolved in ethyl acetate
WASH
Type
WASH
Details
The organic layer was washed with saturated brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous sodium sulfate
CUSTOM
Type
CUSTOM
Details
The solvent was evaporated under reduced pressure

Outcomes

Product
Details
Reaction Time
 30 min
Name
title compound
Type
product
Smiles
ClC1=C(CO)C=CC(=C1)OC
Measurements
Type Value Analysis
AMOUNT: MASS 1.5 g
YIELD: PERCENTYIELD 97%
YIELD: CALCULATEDPERCENTYIELD 96.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.